Cas no 1584982-86-4 (methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate)

• Product Name: methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• CAS No: 1584982-86-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6377666
• PubChem ID: 123468136
• Update Time: 2025-06-25

methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• 1-Naphthalenecarboxylic acid, 4-amino-1,2,3,4-tetrahydro-, methyl ester
• EN300-1693892
• 1584982-86-4

• Inchi： 1S/C12H15NO2/c1-15-12(14)10-6-7-11(13)9-5-3-2-4-8(9)10/h2-5,10-11H,6-7,13H2,1H3
• InChI Key： NDOHETDKKALQLB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C=CC=C2)C(N)CC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 317.3±42.0 °C(Predicted)
• pka: 9.00±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate

Methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate (CAS No. 1584982-86-4): A Comprehensive Overview

Methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate, identified by its CAS number 1584982-86-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its naphthalene core structure modified with an amino group and a carboxylate ester, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular structure of methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate consists of a tetrahydronaphthalene ring system substituted with an amino group at the 4-position and a carboxylate ester at the 1-position. This configuration imparts unique chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both an amino and a carboxylate group allows for further functionalization, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in the applications of methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate in pharmaceutical research. Its structural features suggest potential utility in the synthesis of bioactive compounds. For instance, the naphthalene core is a common motif in many pharmaceuticals due to its ability to interact with biological targets effectively. The amino group can be further modified to introduce additional functionalities, such as polar or charged groups, which can enhance binding affinity and metabolic stability.

One of the most promising areas of research involving methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are essential components of many drugs and natural products due to their diverse biological activities. The tetrahydronaphthalene scaffold provides a stable platform for constructing more complex heterocyclic structures through various chemical transformations. These transformations can include cyclization reactions, which are crucial for forming the core structures of many pharmacologically active compounds.

The carboxylate ester group in methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate also offers opportunities for further chemical manipulation. Ester groups can be hydrolyzed to form carboxylic acids or converted into other functional groups such as amides or alcohols. These transformations are often employed in drug development to optimize pharmacokinetic properties and improve solubility and bioavailability.

Recent studies have highlighted the potential of methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate in the development of novel therapeutic agents. For example, researchers have explored its use in synthesizing small-molecule inhibitors targeting specific biological pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate disease-related processes. The versatility of this compound allows chemists to design molecules with tailored properties to address various therapeutic needs.

The synthesis of methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate itself is an area of active research. Efficient synthetic routes are crucial for producing this compound on a scalable basis for both research and industrial applications. Advances in synthetic methodologies have enabled the production of high-purity samples suitable for detailed structural and functional studies. These synthetic improvements have also facilitated the exploration of new derivatives and analogs with enhanced properties.

In conclusion, methyl 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate (CAS No. 1584982-86-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications and synthetic strategies for this compound, its importance in the chemical and pharmaceutical industries is likely to grow further.